Cas no 854873-06-6 (3-amino-4-hydroxy-5-methoxy-benzaldehyde)

• Product name: 3-amino-4-hydroxy-5-methoxy-benzaldehyde
• CAS No: 854873-06-6
• MF: C₈H₉NO₃
• MW: 167.16196
• CID: 1838682
• PubChem ID: 44203160

3-amino-4-hydroxy-5-methoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-hydroxy-5-methoxy-benzaldehyde
• LogP
• 3-Amino-4-hydroxy-5-methoxybenzaldehyde
• 854873-06-6
• AKOS022281538
• SCHEMBL17504456

• Inchi： InChI=1S/C8H9NO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,9H2,1H3
• InChI Key： VQSNHRSCLVSFPN-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1O)N)C=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų